Cas no 4494-26-2 (1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

4494-26-2 structure
Product name:1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carbaldehyde
- 5-formyl-2'-deoxyuridine
- Uridine,2'-deoxy-5-formyl-
- 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-(4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 2'-deoxy-5-formyluridine
- 4-DIOXO--
- 5-fo
- 5-formyl-2'-deoxy-uridine
- 5-PYRIMIDINECARBOXALDEHYDE, 1,2,3,4-TETRAHYDRO-1-(2-DEOXY-BETA-D-RIBOFURANOSYL)
- AC1L409B
- CHEMBL379296
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-2,4-DIOXO-3H-PYRIMIDINE-5-CARBALDEHYDE
- MVORBLZUGBSUNB-XLPZGREQSA-N
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2,4-dioxo-pyrimidine-5-carbaldehyde
- CS-0452613
- 5-Pyrimidinecarboxaldehyde, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
- NSC 148297
- 5-formyldeoxyuridine
- A11386
- HY-W341499
- 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-
- CCRIS 6343
- AKOS022172827
- DB-290485
- 4494-26-2
- BS-18944
- MFCD01689820
- SCHEMBL337091
- Uridine, 2'-deoxy-5-formyl-
- 1,2,3,4-Tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-5-pyrimidinecarboxaldehyde
- AC-32343
- alpha-Oxothymidine; 2'-Deoxy-5-formyluridine; 5-Formyl-2'-deoxyuridine; 5-Formyldeoxyuridine; NSC 148297
- 5-formyl-deoxyuridine
-
- MDL: MFCD01689820
- Inchi: InChI=1S/C10H12N2O6/c13-3-5-2-12(10(17)11-9(5)16)8-1-6(15)7(4-14)18-8/h2-3,6-8,14-15H,1,4H2,(H,11,16,17)/t6-,7+,8+/m0/s1
- InChI Key: MVORBLZUGBSUNB-XLPZGREQSA-N
- SMILES: OC[C@@H]1[C@@H](O)C[C@H](N2C=C(C(NC2=O)=O)C=O)O1
Computed Properties
- Exact Mass: 256.06956
- Monoisotopic Mass: 256.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: 162 - 164°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.676
- Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated), Water (Slightly, Sonicated)
- PSA: 116.17
- LogP: -2.01020
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB439458-25 mg |
2'-Deoxy-5-formyluridine, 95%; . |
4494-26-2 | 95% | 25mg |
€167.50 | 2023-07-18 | |
abcr | AB439458-25mg |
2'-Deoxy-5-formyluridine, 95%; . |
4494-26-2 | 95% | 25mg |
€157.30 | 2024-08-03 | |
Ambeed | A389997-250mg |
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde |
4494-26-2 | 95% | 250mg |
$290.0 | 2025-02-20 | |
Ambeed | A389997-1g |
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde |
4494-26-2 | 95% | 1g |
$958.0 | 2025-02-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F37490-250mg |
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde |
4494-26-2 | 95% | 250mg |
¥3552.0 | 2023-09-07 | |
TRC | H953153-25mg |
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde |
4494-26-2 | 25mg |
$ 115.00 | 2023-09-07 | ||
Chemenu | CM165314-1g |
1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde |
4494-26-2 | 95% | 1g |
$1045 | 2024-07-16 | |
abcr | AB439458-50mg |
2'-Deoxy-5-formyluridine, 95%; . |
4494-26-2 | 95% | 50mg |
€205.20 | 2024-08-03 | |
A2B Chem LLC | AB69284-250mg |
5-Formyl-2'-deoxyuridine |
4494-26-2 | 95% | 250mg |
$212.00 | 2024-04-20 | |
A2B Chem LLC | AB69284-1g |
5-Formyl-2'-deoxyuridine |
4494-26-2 | 95% | 1g |
$665.00 | 2024-04-20 |
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Related Literature
-
Benjamin Lehmann,Hans-Achim Wagenknecht Org. Biomol. Chem. 2018 16 7579
4494-26-2 (1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde) Related Products
- 26879-47-0(5-Methyl-L-uridine)
- 185553-96-2(Thymidine-2'-13C (>90%))
- 605-23-2(1-β-D-Arabinofuranosyl-5-methyl-2,4(1H,3H)-pyrimidinedione)
- 38313-48-3(3',5'-Anhydrothymidine)
- 951-78-0(2'-Deoxyuridine)
- 3416-05-5(3’-Deoxythymidine)
- 55486-09-4(5-Methyl-2′-O-methyluridine)
- 1463-10-1(5-Methyluridine)
- 3424-98-4(Telbivudine)
- 50-89-5(Thymidine)
Recommended suppliers
atkchemica
(CAS:4494-26-2)1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:4494-26-2)1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Purity:99%/99%
Quantity:250mg/1g
Price ($):261.0/862.0